Cas no 16762-86-0 (Benzene,2-chloro-1-(1-methylethoxy)-3-nitro-)

Benzene,2-chloro-1-(1-methylethoxy)-3-nitro- structure
16762-86-0 structure
Product Name:Benzene,2-chloro-1-(1-methylethoxy)-3-nitro-
CAS No:16762-86-0
MF:C9H10ClNO3
MW:215.633601665497
CID:121875
PubChem ID:21816539
Update Time:2025-04-18

Benzene,2-chloro-1-(1-methylethoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-chloro-1-(1-methylethoxy)-3-nitro-
    • 2-chloro-1-nitro-3-propan-2-yloxybenzene
    • Benzene, 2-chloro-1-(1-methylethoxy)-3-nitro-
    • 2-Chloro-1-nitro-3-[(propan-2-yl)oxy]benzene
    • DTXSID10618372
    • 16762-86-0
    • Inchi: 1S/C9H10ClNO3/c1-6(2)14-8-5-3-4-7(9(8)10)11(12)13/h3-6H,1-2H3
    • InChI Key: XVRNJDAHMXATSJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1OC(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.035
  • Monoisotopic Mass: 215.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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